Cas no 757222-49-4 (2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide)
2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide
- WAY-623828
- CHEMBL3288783
- 2-{[1,1'-biphenyl]-4-yl}-N-[(furan-2-yl)methyl]acetamide
- HMS1718C14
- AKOS017048558
- 757222-49-4
- EN300-26868394
- Z27672411
-
- Inchi: 1S/C19H17NO2/c21-19(20-14-18-7-4-12-22-18)13-15-8-10-17(11-9-15)16-5-2-1-3-6-16/h1-12H,13-14H2,(H,20,21)
- InChI Key: GLTHWULCDHWCJS-UHFFFAOYSA-N
- SMILES: O1C=CC=C1CNC(CC1C=CC(C2C=CC=CC=2)=CC=1)=O
Computed Properties
- Exact Mass: 291.125928785g/mol
- Monoisotopic Mass: 291.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 42.2Ų
2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26868394-0.05g |
2-{[1,1'-biphenyl]-4-yl}-N-[(furan-2-yl)methyl]acetamide |
757222-49-4 | 95.0% | 0.05g |
$2755.0 | 2025-03-20 | |
| 1PlusChem | 1P0297O6-50mg |
2-{[1,1'-biphenyl]-4-yl}-N-[(furan-2-yl)methyl]acetamide |
757222-49-4 | 90% | 50mg |
$3467.00 | 2024-04-21 |
2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide
Introduction to 2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide (CAS No. 757222-49-4)
2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide, identified by its Chemical Abstracts Service (CAS) number 757222-49-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, featuring a biphenyl core linked to a furan moiety via an amide functional group, exhibits a unique structural configuration that makes it of considerable interest for potential applications in medicinal chemistry and drug discovery.
The biphenyl ring in 2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide serves as a key pharmacophoric element, contributing to the compound's solubility, stability, and interaction with biological targets. The presence of the furan substituent further enhances its chemical diversity, enabling diverse synthetic modifications and functionalizations. These structural features have positioned this compound as a promising candidate for further exploration in the development of novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide and biological receptors. Studies have demonstrated that the biphenyl-furan amide scaffold can effectively engage with specific binding sites on enzymes and receptors, modulating their activity. This has opened up new avenues for designing molecules with enhanced pharmacological properties.
In the realm of drug discovery, 2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide has been investigated for its potential role in addressing various therapeutic challenges. For instance, its structural motif has been explored in the development of compounds targeting neurological disorders, where the biphenyl ring's ability to cross the blood-brain barrier is particularly advantageous. Additionally, the compound's amide linkage has been leveraged to create derivatives with improved metabolic stability and bioavailability.
The synthesis of 2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the biphenyl-furan core efficiently. These synthetic strategies not only enhance yield but also allow for scalable production, which is crucial for pharmaceutical applications.
From a mechanistic standpoint, 2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide exhibits interesting chemical behavior that has been studied extensively. The amide group can undergo various transformations, including hydrolysis and condensation reactions, which are pivotal in designing prodrugs or bioactive molecules. Furthermore, the electronic properties of the biphenyl and furan moieties contribute to the compound's reactivity and potential utility in catalytic processes.
The pharmacological profile of 2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide has been evaluated through in vitro and in vivo studies. Initial findings suggest that this compound demonstrates moderate affinity for certain biological targets, making it a viable lead compound for further optimization. Researchers have also explored its potential as an intermediate in the synthesis of more complex molecules with tailored pharmacological effects.
The future prospects of 2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide are promising, with ongoing studies focusing on expanding its chemical space through innovative synthetic approaches. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to drive further exploration of this compound's therapeutic potential. The integration of machine learning and artificial intelligence tools into drug discovery pipelines may also accelerate the identification of novel derivatives with enhanced efficacy and reduced side effects.
In conclusion, 2-{1,1'-biphenyl -4 -y l} - N - ( fura n - 2 - y l )m ethyla ceta ma ide ( C A S N o . 7 5 7 222 - 49 - 4 )represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities . Its investigation continues to contribute valuable insights into drug design principles , offering hope for innovative therapeutic solutions . p >
757222-49-4 (2-{1,1'-biphenyl-4-yl}-N-(furan-2-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)